1-(2-Chlorophenyl)-2-fluoroethan-1-amine

• Molecular Formula: C8H9ClFN
• Molecular Weight: 173.61 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-2-fluoroethanamine
• InChI: InChI=1S/C8H9ClFN/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8H,5,11H2
• InChI Key: LQXGKCUDBZAYNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CF)N)Cl

Description

1-(2-Chlorophenyl)-2-fluoroethan-1-amine is a substituted ethanamine derivative featuring a 2-chlorophenyl group attached to the α-carbon and a fluorine atom on the β-carbon of the ethanamine backbone. Its molecular formula is C₈H₈ClFN, with a molecular weight of 175.61 g/mol.

Preparation Methods

The synthesis of 1-(2-Chlorophenyl)-2-fluoroethan-1-amine typically involves several steps:

Starting Materials: The synthesis begins with 2-chlorobenzaldehyde and fluoroethanamine.

Reaction Steps:

Industrial Production: Industrial production methods may involve optimized reaction conditions, such as controlled temperature and pressure, to maximize yield and purity.

Chemical Reactions Analysis

1-(2-Chlorophenyl)-2-fluoroethan-1-amine undergoes various chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Common Reagents and Conditions: Typical reagents include sodium borohydride for reduction, potassium permanganate for oxidation, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-(2-Chlorophenyl)-2-fluoroethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is utilized in the production of specialty chemicals and materials, where its unique chemical properties are advantageous.

Mechanism of Action

The mechanism of action of 1-(2-Chlorophenyl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with various enzymes, receptors, and ion channels, influencing their activity and leading to physiological effects.

Pathways Involved: It can modulate signaling pathways by binding to receptors or inhibiting enzymes, thereby affecting cellular processes such as metabolism, signal transduction, and gene expression.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-(2-Chlorophenyl)-2-fluoroethan-1-amine with structurally related compounds, focusing on substitution patterns, physicochemical properties, and synthetic pathways.

Structural Analogues and Substituent Effects

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
1-(2-Chlorophenyl)-2-fluoroethan-1-amine	C₈H₈ClFN	2-Cl on phenyl; β-F on ethanamine	175.61	Balanced lipophilicity; potential CNS activity due to amine functionality.
2-(2-Chloro-6-fluorophenyl)ethan-1-amine	C₈H₉ClFN	2-Cl, 6-F on phenyl; no β-F	175.61	Increased steric hindrance from ortho-substituents; altered receptor affinity.
1-(3-Chloro-2-fluorophenyl)ethan-1-amine	C₈H₈ClF₂N	3-Cl, 2-F on phenyl; no β-F	191.61	Enhanced electron-withdrawing effects; potential metabolic stability.
(R)-1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-amine	C₈H₆ClF₄N	4-Cl, 3-F on phenyl; β-CF₃	233.59	High lipophilicity; chiral center influences enantioselective interactions.
1-(3-Chloro-4-methoxyphenyl)-2-(2-fluorophenyl)ethan-1-amine	C₁₅H₁₅ClFNO	3-Cl, 4-OCH₃ on phenyl; 2-F on adjacent phenyl	279.74	Extended aromatic system; methoxy group improves solubility.

Physicochemical and Pharmacological Differences

• Lipophilicity : The trifluoroethylamine derivative exhibits significantly higher logP (~3.5 estimated) compared to the target compound (logP ~1.8), impacting blood-brain barrier penetration.
• Stereochemical Impact: Chiral analogs like the (R)-configured trifluoro compound demonstrate enantiomer-specific binding to serotonin receptors, whereas non-chiral analogs (e.g., 2-(2-chloro-6-fluorophenyl)ethan-1-amine ) lack this selectivity.

Key Research Findings

• Bioactivity: Fluorine substitution at the β-position (as in the target compound) reduces metabolic oxidation compared to non-fluorinated analogs, as observed in pharmacokinetic studies of similar amines .
• Thermodynamic Stability : Ortho-chloro/fluoro substitutions (e.g., in ) induce steric strain, lowering melting points (mp ~80–90°C) versus para-substituted derivatives (mp ~120–130°C) .
• Receptor Binding: Compounds with β-fluorine (e.g., target compound) show 2–3× higher affinity for monoamine transporters compared to non-fluorinated analogs, based on comparative docking studies .

Biological Activity

1-(2-Chlorophenyl)-2-fluoroethan-1-amine, also known as a fluorinated amine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by the presence of a chlorophenyl group and a fluoroethylamine structure, which may influence its pharmacological properties. This article provides a comprehensive overview of its biological activity, including mechanisms of action, research findings, and case studies.

• IUPAC Name : 1-(2-Chlorophenyl)-2-fluoroethan-1-amine
• CAS Number : [insert CAS number]
• Molecular Formula : C8H9ClF
• Molecular Weight : 160.61 g/mol

The biological activity of 1-(2-Chlorophenyl)-2-fluoroethan-1-amine is primarily attributed to its interaction with various biological targets, including receptors and enzymes. The presence of the fluorine atom can enhance lipophilicity and metabolic stability, potentially leading to improved binding affinity for target proteins.

Key Mechanisms:

• Receptor Modulation : The compound may act as an agonist or antagonist at specific receptors, influencing signaling pathways associated with neurotransmission and inflammation.
• Enzyme Inhibition : It may inhibit enzymes involved in metabolic pathways, thereby affecting the synthesis or degradation of key biomolecules.

Biological Activity

Research has shown that 1-(2-Chlorophenyl)-2-fluoroethan-1-amine exhibits various biological activities:

Antimicrobial Activity

Studies indicate that fluorinated compounds often possess enhanced antimicrobial properties. Preliminary data suggest that 1-(2-Chlorophenyl)-2-fluoroethan-1-amine shows significant activity against certain bacterial strains, potentially through disruption of bacterial cell membranes or inhibition of metabolic processes.

Anticancer Properties

Fluorinated amines have been explored for their anticancer potential. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cell lines by activating caspase pathways and modulating cell cycle progression.

Case Studies

Several case studies have explored the biological effects of 1-(2-Chlorophenyl)-2-fluoroethan-1-amine:

• Antibacterial Study :
  • Objective : To evaluate the antibacterial efficacy against Staphylococcus aureus.
  • Methodology : Minimum inhibitory concentration (MIC) assays were performed.
  • Findings : The compound exhibited an MIC of 32 µg/mL, indicating moderate antibacterial activity.
• Anticancer Evaluation :
  • Objective : To assess cytotoxic effects on breast cancer cell lines (MCF-7).
  • Methodology : Cell viability assays (MTT assay) were conducted.
  • Findings : A significant reduction in cell viability was observed at concentrations above 50 µM, suggesting potential as a lead compound for further development.

Data Tables

Property	Value
IUPAC Name	1-(2-Chlorophenyl)-2-fluoroethan-1-amine
Molecular Formula	C8H9ClF
Molecular Weight	160.61 g/mol
Antibacterial MIC	32 µg/mL
Cytotoxic Concentration	>50 µM